2-(Dimethylamino)ethyl 2-iodobenzoate

• Molecular Formula: C11H14INO2
• Molecular Weight: 319.14 g/mol
• IUPAC Name: 2-(dimethylamino)ethyl 2-iodobenzoate
• InChI: InChI=1S/C11H14INO2/c1-13(2)7-8-15-11(14)9-5-3-4-6-10(9)12/h3-6H,7-8H2,1-2H3
• InChI Key: YHZWKKZCILOKDZ-UHFFFAOYSA-N
• SMILES: CN(C)CCOC(=O)C1=CC=CC=C1I

Description

2-(Dimethylamino)ethyl 2-iodobenzoate, also known as DMIB, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. It is a versatile compound that can be used in the synthesis of other compounds and has been studied for its biochemical and physiological effects.

Mechanism of Action

2-(Dimethylamino)ethyl 2-iodobenzoate has been shown to inhibit the activity of histone deacetylases (HDACs), which are enzymes that regulate gene expression by removing acetyl groups from histones. HDAC inhibitors, such as this compound, have been studied for their potential as anticancer agents due to their ability to induce cell cycle arrest and apoptosis in cancer cells.
Biochemical and Physiological Effects:
This compound has been shown to induce apoptosis in various cancer cell lines, including breast cancer, leukemia, and prostate cancer. It has also been shown to inhibit the growth of cancer cells and induce cell cycle arrest. In addition, this compound has been shown to have anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines.

Advantages and Limitations for Lab Experiments

One advantage of 2-(Dimethylamino)ethyl 2-iodobenzoate is its versatility in the synthesis of other compounds. It can be used as a building block in the synthesis of various compounds, including fluorescent probes and inhibitors of protein-protein interactions. However, one limitation of this compound is its potential toxicity, which can limit its use in certain applications.

Future Directions

There are many future directions for the study of 2-(Dimethylamino)ethyl 2-iodobenzoate. One direction is the development of more potent and selective HDAC inhibitors for the treatment of cancer. Another direction is the synthesis of this compound derivatives with improved properties, such as increased solubility and lower toxicity. This compound can also be studied for its potential applications in materials science, such as the synthesis of new polymers and materials. Overall, this compound is a versatile compound that has many potential applications in various fields and warrants further study.

Synthesis Methods

2-(Dimethylamino)ethyl 2-iodobenzoate can be synthesized using various methods, including the reaction of 2-iodobenzoic acid with N,N-dimethylethylenediamine in the presence of a coupling reagent. Another method involves the reaction of 2-iodobenzoic acid with N,N-dimethylethylenediamine and triethylamine in the presence of N,N'-dicyclohexylcarbodiimide. This compound can also be synthesized through the reaction of 2-iodobenzoic acid with N,N-dimethylethylenediamine and 1,3-dicyclohexylcarbodiimide.

Scientific Research Applications

2-(Dimethylamino)ethyl 2-iodobenzoate has been studied for its potential applications in various fields, including medicinal chemistry, chemical biology, and materials science. It has been used as a building block in the synthesis of other compounds, such as fluorescent probes and inhibitors of protein-protein interactions. This compound has also been studied for its potential as a photosensitizer in photodynamic therapy for cancer treatment.